6-Nitrocholest-5-en-3-beta-yl acetate
6-Nitrocholest-5-en-3-beta-yl acetate
Brand Name:
Vulcanchem
CAS No.:
1912-54-5
VCID:
VC0167287
InChI:
InChI=1S/C29H47NO4/c1-18(2)8-7-9-19(3)23-10-11-24-22-17-27(30(32)33)26-16-21(34-20(4)31)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-19,21-25H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,28-,29-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)OC(=O)C)C)[N+](=O)[O-])C
Molecular Formula:
C29H47NO4
Molecular Weight:
473.7 g/mol
6-Nitrocholest-5-en-3-beta-yl acetate
CAS No.: 1912-54-5
Main Products
VCID: VC0167287
Molecular Formula: C29H47NO4
Molecular Weight: 473.7 g/mol
| CAS No. | 1912-54-5 |
|---|---|
| Product Name | 6-Nitrocholest-5-en-3-beta-yl acetate |
| Molecular Formula | C29H47NO4 |
| Molecular Weight | 473.7 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-6-nitro-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C29H47NO4/c1-18(2)8-7-9-19(3)23-10-11-24-22-17-27(30(32)33)26-16-21(34-20(4)31)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-19,21-25H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,28-,29-/m1/s1 |
| Standard InChIKey | HBNDZPJHNAAEAB-XGRWYXQASA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)[N+](=O)[O-])C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)OC(=O)C)C)[N+](=O)[O-])C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)OC(=O)C)C)[N+](=O)[O-])C |
| Synonyms | 3 beta-acetoxy-6-nitrocholestene-5 |
| PubChem Compound | 102183 |
| Last Modified | Nov 11 2021 |
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